7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one

• IUPAC Name: 7-amino-6-fluoro-3,4-dihydro-1H-quinoxalin-2-one
• InChI: InChI=1S/C8H8FN3O/c9-4-1-6-7(2-5(4)10)12-8(13)3-11-6/h1-2,11H,3,10H2,(H,12,13)
• InChI Key: SOLCJVBZNLQVDE-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(N1)C=C(C(=C2)N)F
• Molecular Formula: C8H8FN3O
• DSSTOX Substance ID: DTXSID60554695
• Molecular Weight: 181.17 g/mol
• CAS RN: 112748-07-9

Description

7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a quinoxaline ring with an amino and fluoro substituent.

Mechanism of Action

The exact mechanism of action of 7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one is not fully understood. However, it is believed to interact with the GABAergic system in the brain, which is responsible for regulating neurotransmitter activity. This interaction may lead to the suppression of neuronal activity, resulting in the anticonvulsant and antipsychotic effects observed in scientific research.
Biochemical and Physiological Effects:
In addition to its effects on the GABAergic system, 7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one has been shown to modulate the activity of other neurotransmitters, including dopamine, serotonin, and norepinephrine. These effects may contribute to the compound's potential therapeutic applications in psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one is its high purity and stability, which make it an ideal compound for use in scientific research. However, due to its complex synthesis process, this compound may be difficult and costly to produce in large quantities. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one. One potential area of study is the development of new pharmaceuticals based on this compound. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects. Other areas of research could include investigating the compound's potential applications in other fields, such as materials science or nanotechnology.
Conclusion:
In conclusion, 7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one is a complex and fascinating compound that has gained significant attention in scientific research. Its potential applications in pharmaceuticals, materials science, and nanotechnology make it an exciting area of study for researchers in various fields. However, further research is needed to fully understand the compound's mechanism of action and potential side effects before it can be used in clinical settings.

Synthesis Methods

The synthesis of 7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the reaction of 2,3-dichloroquinoxaline with ammonia and potassium fluoride in the presence of a palladium catalyst. This method yields a high purity product and has been used extensively in scientific research.

Scientific Research Applications

7-Amino-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one has been extensively studied for its potential applications in various fields. In pharmaceutical research, this compound has been shown to have anticonvulsant and antipsychotic properties. It has also been investigated for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.